Cas no 2408958-53-0 ((3,3-Difluoro-1-methylcyclohexyl)methanamine)

• Product Name: (3,3-Difluoro-1-methylcyclohexyl)methanamine
• CAS No: 2408958-53-0
• MF: C₈H₁₅F₂N
• MW: 163.208209276199
• CID: 5993855
• PubChem ID: 165839854
• Update Time: 2025-05-19

(3,3-Difluoro-1-methylcyclohexyl)methanamine Chemical and Physical Properties

Names and Identifiers

• 2408958-53-0
• (3,3-difluoro-1-methylcyclohexyl)methanamine
• EN300-7493109
• (3,3-Difluoro-1-methylcyclohexyl)methanamine

• Inchi： 1S/C8H15F2N/c1-7(6-11)3-2-4-8(9,10)5-7/h2-6,11H2,1H3
• InChI Key： KFAUIITZWWJDRV-UHFFFAOYSA-N
• SMILES： FC1(CCCC(C)(CN)C1)F

Computed Properties

• Exact Mass: 163.11725581g/mol
• Monoisotopic Mass: 163.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Additional information on (3,3-Difluoro-1-methylcyclohexyl)methanamine

Comprehensive Overview of (3,3-Difluoro-1-methylcyclohexyl)methanamine (CAS No. 2408958-53-0)

(3,3-Difluoro-1-methylcyclohexyl)methanamine, with the CAS number 2408958-53-0, is a fluorinated cyclohexyl derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of fluorinated amines, which are known for their unique physicochemical properties, including enhanced metabolic stability and bioavailability. The presence of difluoromethyl groups in its structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and material science applications.

The chemical structure of (3,3-Difluoro-1-methylcyclohexyl)methanamine features a cyclohexane ring substituted with two fluorine atoms at the 3-position and a methyl group at the 1-position. The methanamine moiety attached to the ring further enhances its reactivity, making it a versatile building block for organic synthesis. Researchers are particularly interested in its potential as a chiral auxiliary or as a precursor for fluorinated pharmaceuticals, given the growing demand for fluorine-containing drugs in treating diseases like cancer and CNS disorders.

In recent years, the demand for fluorinated compounds has surged due to their applications in medicinal chemistry and material science. A common question among researchers is: "How does fluorination improve drug efficacy?" The answer lies in the ability of fluorine atoms to modulate lipophilicity, metabolic stability, and binding affinity. (3,3-Difluoro-1-methylcyclohexyl)methanamine exemplifies this trend, as its difluoromethyl group can influence the pharmacokinetic profile of derived molecules, making them more resistant to enzymatic degradation.

Another hot topic in the scientific community is the sustainable synthesis of fluorinated compounds. With increasing environmental concerns, researchers are exploring greener methods to incorporate fluorine into organic molecules. (3,3-Difluoro-1-methylcyclohexyl)methanamine can be synthesized using catalytic fluorination techniques, which reduce the need for hazardous reagents. This aligns with the broader industry shift toward green chemistry and sustainable manufacturing practices.

The compound's potential extends beyond pharmaceuticals. In agrochemical research, fluorinated amines are investigated for their role in developing next-generation pesticides and herbicides. The difluoro-substituted cyclohexyl structure of (3,3-Difluoro-1-methylcyclohexyl)methanamine may contribute to improved pest control efficacy while minimizing environmental impact. This is particularly relevant given the rising global focus on food security and sustainable agriculture.

From a material science perspective, fluorinated cyclohexyl derivatives are being explored for their use in liquid crystals and advanced polymers. The incorporation of fluorine atoms can enhance thermal stability and optical properties, making these materials suitable for applications in display technologies and electronic devices. The unique steric and electronic effects of the difluoromethyl group in (3,3-Difluoro-1-methylcyclohexyl)methanamine could open new avenues in this field.

In summary, (3,3-Difluoro-1-methylcyclohexyl)methanamine (CAS No. 2408958-53-0) is a promising compound with diverse applications in pharmaceuticals, agrochemicals, and material science. Its fluorinated structure offers distinct advantages in terms of stability and reactivity, making it a valuable tool for researchers. As the scientific community continues to explore fluorine chemistry and sustainable synthesis, this compound is likely to remain a focal point of innovation and discovery.